Cas no 428874-67-3 (2-(Methoxymethoxy)-1-[2-(methoxymethoxy)-3-phenylnaphthalen-1-yl]-3-phenylnaphthalene)

• Product Name: 2-(Methoxymethoxy)-1-[2-(methoxymethoxy)-3-phenylnaphthalen-1-yl]-3-phenylnaphthalene
• CAS No: 428874-67-3
• MF: C₃₆H₃₀O₄
• MW: 526.621010303497
• CID: 2360868
• PubChem ID: 12996401
• Update Time: 2024-11-02

2-(Methoxymethoxy)-1-[2-(methoxymethoxy)-3-phenylnaphthalen-1-yl]-3-phenylnaphthalene Chemical and Physical Properties

Names and Identifiers

• (R)-2,2'-bis(methoxymethoxy)-3,3'-diphenyl-1,1'-Binaphthalene
• 2-(Methoxymethoxy)-1-[2-(methoxymethoxy)-3-phenylnaphthalen-1-yl]-3-phenylnaphthalene
• 2423992-16-7
• 428874-67-3
• R-2,2'-bis(methoxymethoxy)-3,3'-diphenyl-1,1'-Binaphthalene
• 2,2'-Bis(methoxymethoxy)-3,3'-diphenyl-1,1'-binaphthalene
• CS-0087585
• SCHEMBL6130240

• Inchi： 1S/C36H30O4/c1-37-23-39-35-31(25-13-5-3-6-14-25)21-27-17-9-11-19-29(27)33(35)34-30-20-12-10-18-28(30)22-32(36(34)40-24-38-2)26-15-7-4-8-16-26/h3-22H,23-24H2,1-2H3
• InChI Key： OPEVECZMJXZQIS-UHFFFAOYSA-N
• SMILES： O(COC)C1C(C2C=CC=CC=2)=CC2C=CC=CC=2C=1C1=C(C(C2C=CC=CC=2)=CC2C=CC=CC1=2)OCOC

Computed Properties

• Exact Mass: 526.21440943g/mol
• Monoisotopic Mass: 526.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 9.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes